Cas no 51673-94-0 (5-[(Hydroxyimino)methyl]-2-methoxyphenol)

5-[(Hydroxyimino)methyl]-2-methoxyphenol Properties

Names and Identifiers

• Benzaldehyde, 3-hydroxy-4-methoxy-, oxime
• 5-(hydroxyiminomethyl)-2-methoxyphenol
• 51673-94-0
• OFECAPSGCJMTFT-UHFFFAOYSA-N
• SCHEMBL2565545
• 4-methoxy-3-hydroxybenzaldehyde oxime
• DTXSID00402489
• 3-Hydroxy-4-methoxybenzaldehyde oxime
• AKOS017263825
• +Expand

• InChIKey： OFECAPSGCJMTFT-WEVVVXLNSA-N
• Inchi： InChI=1S/C8H9NO3/c1-12-8-3-2-6(5-9-11)4-7(8)10/h2-5,10-11H,1H3/b9-5+
• SMILES： OC1=C(OC)C=CC(/C=N/O)=C1

Computed Properties

• Exact Mass: 167.05827
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 167.058243149g/mol
• Heavy Atom Count: 12
• Complexity: 160
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Topological Polar Surface Area: 62Ų

Experimental Properties

• PSA: 62.05